
Dehydrocorydaline acute toxicity LD50 profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dehydrocorydaline

CAS No.: 30045-16-0

Cat. No.: S601093

Get Quote

Acute Toxicity (LD₅₀) of Dehydrocorydaline

Route of Administration LD₅₀ Value Test Subject Source

Oral (Per Os) 277.5 ± 19.0 mg/kg Mouse [1] [2]

Intraperitoneal (IP) 21.1 ± 1.4 mg/kg Mouse [1] [2]

Intraperitoneal (IP) 78 mg/kg Mouse (RTECS Database) [2]

The following diagram illustrates the general workflow for determining the LD₅₀, which helps in

understanding how these values are established.
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Start: Acute Toxicity Study

Administer Single Dose
via Specific Route (e.g., Oral, IP)

Observe Animals
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Report LD₅₀ with Route and Species
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LD₅₀ determination workflow

Methodology & Interpretation

The provided data comes from standard acute toxicity testing protocols. Here's what these methods and

results mean for your research:

Experimental Model: The studies were conducted on male mice, a standard model for preliminary

acute toxicity testing [3] [4].
Toxicological Significance: The large difference between the oral and intraperitoneal LD₅₀ is

expected. A lower LD₅₀ for the IP route indicates higher toxicity, as the compound enters the systemic
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circulation more directly compared to oral administration, where it may face first-pass metabolism in

the liver [5] [6].
Toxicity Classification: Based on the Hodge and Sterner scale for oral administration in rats, an

LD₅₀ of 277.5 mg/kg would place Dehydrocorydaline in the "Slightly Toxic" category [6]. The
intraperitoneal LD₅₀ of 21.1 mg/kg would be classified as "Highly Toxic" [6]. This underscores the

critical importance of specifying the route of exposure.

Key Takeaways for Researchers

Low Acute Oral Toxicity: The data suggests Dehydrocorydaline has a relatively wide safety margin

when administered orally in mice [5].
Route Dependency is Critical: The high toxicity via the intraperitoneal route must be carefully

considered during experimental design, especially for injection-based studies.
Foundation for Further Study: These acute toxicity profiles are essential for establishing safe

starting doses for repeated-dose studies and other advanced toxicological evaluations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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